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Compound of Interest

Compound Name: Rapamycin-d3

Cat. No.: B10775925

Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Rapamycin-d3 (Sirolimus-d3) is the deuterated form of Rapamycin, a potent allosteric inhibitor

of the mammalian target of rapamycin (mTOR) complex 1 (mTORC1).[1][2][3] Due to its

isotopic labeling, Rapamycin-d3 serves as an ideal internal standard for the quantification of

Rapamycin in various biological matrices using mass spectrometry-based techniques such as

GC-MS or LC-MS.[1][3][4] Accurate preparation of Rapamycin-d3 stock solutions is critical for

generating reliable and reproducible quantitative data. This document provides a detailed

protocol for the preparation, storage, and handling of Rapamycin-d3 stock solutions for use as

analytical standards.

Data Presentation
The following table summarizes the key quantitative data for Rapamycin-d3.
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Property Value Source

Molecular Formula C₅₁H₇₆D₃NO₁₃ [1][2]

Formula Weight 917.2 g/mol [1][3]

Purity ≥98% deuterated forms (d₁-d₃) [1][3][4]

Solubility in Ethanol ~50 mg/mL [2][3][4]

Solubility in DMSO
~25 mg/mL or 125 mg/mL (with

ultrasonication)
[1][2][3][4]

Solubility in Methanol ~25 mg/mL [1][3][4]

Solubility in Chloroform ~5 mg/mL [1][3][4]

Storage Temperature -20°C [1][3]

Stability of Stock Solution ≥ 1 year at -20°C [1][3]

UV/Vis. λmax 268, 278, 289 nm [1][3][4]

Experimental Protocols
Materials:

Rapamycin-d3 (crystalline solid or solution in ethanol)

High-purity solvents (e.g., ethanol, DMSO, methanol)

Inert gas (e.g., nitrogen or argon)

Calibrated analytical balance

Volumetric flasks (Class A)

Pipettes (calibrated)

Vortex mixer

Ultrasonic bath (optional)
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Cryogenic vials for aliquoting

Protocol for Preparing Rapamycin-d3 Stock Solution from a Crystalline Solid:

Equilibration: Allow the vial of Rapamycin-d3 to equilibrate to room temperature before

opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Rapamycin-d3 using a calibrated

analytical balance. Perform this in a fume hood or a well-ventilated area.

Dissolution:

Transfer the weighed Rapamycin-d3 to a Class A volumetric flask.

Add a small amount of the chosen solvent (e.g., ethanol, DMSO, or methanol) to dissolve

the solid.

Vortex the solution until the solid is completely dissolved. An ultrasonic bath can be used

to aid dissolution.[2]

Final Volume Adjustment: Once dissolved, bring the solution to the final desired volume with

the solvent.

Inert Gas Purge: Purge the headspace of the volumetric flask with a gentle stream of an inert

gas (nitrogen or argon) to displace oxygen and minimize degradation.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use cryogenic vials to avoid repeated freeze-

thaw cycles.

Store the aliquots at -20°C.[1][3] The stock solution is stable for at least one year under

these conditions.[1][3]

Protocol for Changing the Solvent of a Pre-dissolved Rapamycin-d3 Solution:

Some suppliers provide Rapamycin-d3 as a solution in a specific solvent (e.g., ethanol).[1] To

change the solvent:
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Evaporation: Under a gentle stream of nitrogen gas, evaporate the existing solvent until the

Rapamycin-d3 is a dry film.

Immediate Reconstitution: Immediately add the desired volume of the new solvent of choice

(e.g., methanol, DMSO, or chloroform).[1]

Dissolution: Vortex or sonicate until the Rapamycin-d3 is fully dissolved.

Storage: Aliquot and store at -20°C as described above.

Mandatory Visualizations
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Preparation of Rapamycin-d3 Stock Solution Solvent Exchange Protocol

Start: Obtain Rapamycin-d3

Weigh Rapamycin-d3 Solid

Dissolve in Chosen Solvent

Vortex/Sonicate to Dissolve

Adjust to Final Volume

Purge with Inert Gas

Aliquot into Vials

Store at -20°C

Start: Rapamycin-d3 in Solution

Evaporate Solvent with Nitrogen

Reconstitute in New Solvent

Click to download full resolution via product page

Caption: Experimental workflow for preparing Rapamycin-d3 stock solutions.
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Caption: Simplified mTOR signaling pathway showing the inhibitory action of Rapamycin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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